4-((3-Chloro-4-methylphenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(3-chloro-4-methylanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C16H22ClN3O3/c1-11-3-4-12(9-13(11)17)18-15(21)10-14(16(22)23)20-7-5-19(2)6-8-20/h3-4,9,14H,5-8,10H2,1-2H3,(H,18,21)(H,22,23)
• InChI Key: RQWVRIQBWAZPPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC(C(=O)O)N2CCN(CC2)C)Cl
• Molecular Formula: C16H22ClN3O3
• Molecular Weight: 339.82 g/mol

Description

4-((3-Chloro-4-methylphenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid, also known as CMPB, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Molecular Docking and Structural Studies

This compound has been studied for its binding interactions with biological targets, where molecular docking studies suggest its potential in inhibiting specific growth factors. For example, derivatives of butanoic acid, including similar compounds, have shown to inhibit Placenta Growth Factor (PIGF-1), indicating possible pharmacological importance. These studies utilize spectroscopic techniques and density functional theory (DFT) calculations to understand the compound's reactivity and stability, highlighting its nonlinear optical material potential due to significant dipole moments and hyperpolarizabilities (Vanasundari et al., 2018).

Vibrational and Structural Analysis

Another research application focuses on the vibrational, structural, electronic, and optical studies of related butanoic acid derivatives. These studies leverage FT-IR, FT-Raman spectroscopy, and theoretical DFT approaches to examine the molecule's stability, charge delocalization, and noncovalent interactions. Such analyses are crucial for understanding the compound's physical and chemical properties, which could inform its utility in materials science and biological applications (Rahul Raju et al., 2015).

Synthesis and Pharmacological Studies

Synthetic pathways and pharmacological studies of related compounds, especially those incorporating the 4-methylpiperazin-1-yl moiety, are of interest. For instance, the synthesis and biological evaluation of thiophene derivatives containing this moiety have been explored for their allosteric enhancer activity at receptors, suggesting a framework for developing novel pharmacological agents (Romagnoli et al., 2012).

Endosomolytic Polymers

Poly(amido-amine)s carrying similar structural features have been synthesized and evaluated for their endosomolytic properties. These polymers' physicochemical and biological properties have been correlated, indicating their potential as non-viral vectors for gene delivery. Such studies contribute to the understanding of how structural elements within molecules like 4-((3-Chloro-4-methylphenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid can influence biological activity and material properties (Ferruti et al., 2000).